4-Oxo-6-phenylhex-2-ynoic acid

• CAS RN: 138556-39-5
• Molecular Formula: C12H10O3
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 4-oxo-6-phenylhex-2-ynoic acid
• InChI: InChI=1S/C12H10O3/c13-11(8-9-12(14)15)7-6-10-4-2-1-3-5-10/h1-5H,6-7H2,(H,14,15)
• InChI Key: UJEDMBIYBKULKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)C#CC(=O)O

Description

4-Oxo-6-phenylhex-2-ynoic acid is a useful research compound. Its molecular formula is C12H10O3 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Jones Reagent (a 2.67M solution in sulphuric acid; 2.07 ml, 5.5 mmol) was added dropwise to a solution of 4-hydroxy-6-phenylhex-2-ynoic acid (750 mg, 3.7 mmol) in acetone (12 ml) at 0° and the reaction mixture was maintained at 0° for 70 minutes. The mixture was quenched with ethanol (2 ml) and extracted with ethyl ether. Evaporation of the dried (magnesium sulphate) extracts gave the title acid as a yellow oil which was used directly in the next step.